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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

synthetic protocols for 4-Bromo-3-methoxyaniline, a key intermediate in the pharmaceutical

and agrochemical industries. Due to a notable absence of quantitative solubility data in publicly

accessible literature, this document focuses on qualitative solubility and provides detailed

experimental methodologies for its determination. Furthermore, a proven synthetic route is

detailed, offering a clear pathway for its preparation.

Physicochemical Properties

4-Bromo-3-methoxyaniline is a solid at room temperature with the following properties:

Property

Value

Molecular Formula

C7HeBrNO

Molecular Weight 202.05 g/mol [1]
Melting Point 96-100 °C
Appearance Yellow to brown crystalline solid

Solubility Profile
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Quantitative solubility data for 4-Bromo-3-methoxyaniline in various solvents is not readily
available in scientific literature. However, based on the solubility of structurally similar
compounds and information from chemical suppliers, a qualitative solubility profile can be
summarized. Aromatic amines with significant halogen substitution, like 4-Bromo-3-
methoxyaniline, generally exhibit poor solubility in aqueous solutions and good solubility in
common organic solvents. One supplier notes its "slight water solubility and high solubility in
organic solvents"[2].

Table 1: Qualitative Solubility of 4-Bromo-3-methoxyaniline and Related Compounds
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Solvent Compound Solubility Rationale / Notes

The hydrophobic
nature of the
brominated benzene
4-Bromo-3- ) o )
Water - Slight ring likely dominates
methoxyaniline -
over the hydrophilic
character of the amine

and methoxy groups.

Expected to be

soluble in a range of
) 4-Bromo-3- ) )
Organic Solvents - High common organic
methoxyaniline )
solvents due to its

organic structure[2].

A structurally similar
Water 4-Bromoaniline Moderately Soluble compound without the

methoxy group[3].

A common polar protic
Ethanol 4-Bromoaniline Soluble solvent for organic

compounds[3].

A common non-polar
aprotic solvent for

Ether 4-Bromoaniline Soluble )
organic compounds|[3]

[4].

A common polar
- aprotic solvent for
Chloroform 4-Bromoaniline Soluble )
organic

compounds[3].

The basic amine
- group reacts with acid
Aqueous HCI 4-Bromoaniline Soluble
to form a more soluble

salt[4].
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Experimental Protocols
Synthesis of 4-Bromo-3-methoxyaniline

A common and effective method for the synthesis of 4-Bromo-3-methoxyaniline is the
reduction of 1-bromo-2-methoxy-4-nitrobenzene.

Materials and Equipment:

e 1-bromo-2-methoxy-4-nitrobenzene
o Tetrahydrofuran (THF)

o Ammonium chloride (NH4Cl)
e Zinc powder

o Diatomaceous earth (Celite)
o Ethyl acetate

 Brine solution

e Anhydrous sodium sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle

« Filtration apparatus

e Rotary evaporator

e Separatory funnel

Procedure:[5]
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e Reaction Setup: In a round-bottom flask, dissolve 1-bromo-2-methoxy-4-nitrobenzene (e.g.,
23 g, 99.6 mmol) in tetrahydrofuran (e.g., 200 mL).

» Addition of Reagents: To this solution, add ammonium chloride (e.g., 64 g, 1.2 mol) and zinc
powder (e.g., 78.1 g, 1.2 mol).

» Reaction: Heat the reaction mixture to reflux and maintain for an extended period (e.g.,
overnight).

o Work-up: After the reaction is complete, cool the mixture to room temperature.
« Filtration: Filter the mixture through a pad of diatomaceous earth to remove solid residues.
o Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Extraction: Partition the resulting residue between water (e.g., 200 mL) and ethyl acetate
(e.g., 200 mL) in a separatory funnel.

o Washing: Separate the organic layer and wash it with a brine solution (e.g., 100 mL).

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield 4-bromo-3-methoxyaniline as a yellow solid.

Determination of Qualitative Solubility

This protocol outlines a general procedure for determining the qualitative solubility of 4-Bromo-
3-methoxyaniline in various solvents.

Materials and Equipment:

4-Bromo-3-methoxyaniline

A selection of solvents (e.g., water, ethanol, acetone, toluene, hexane)

Small test tubes or vials

Vortex mixer

Spatula
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o Pipettes
Procedure:

Sample Preparation: Add a small, accurately weighed amount of 4-Bromo-3-
methoxyaniline (e.g., 10 mg) to a clean, dry test tube.

Solvent Addition: Add a small volume of the desired solvent (e.g., 1 mL) to the test tube.
Mixing: Vigorously mix the contents of the test tube using a vortex mixer for at least 1 minute.
Observation: Visually inspect the solution to determine if the solid has completely dissolved.
Classification:

o Soluble: If the solid dissolves completely.

o Slightly Soluble: If a significant portion of the solid dissolves, but some remains
undissolved.

o Insoluble: If the solid does not appear to dissolve.

Repeat: Repeat the procedure for each solvent to be tested.
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Caption: Workflow for the synthesis of 4-Bromo-3-methoxyaniline.
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Caption: General workflow for qualitative solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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